Cas no 18937-79-6 (Methyl 2-hexynoate)

• Product Name: Methyl 2-hexynoate
• CAS No: 18937-79-6
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 88020
• PubChem ID: 24883632
• Update Time: 2025-05-28

Methyl 2-hexynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hexynoate
• 2-Hexynoic acid methyl ester
• methyl hex-2-ynoate
• Hex-2-insaeure-methylester
• hex-2-ynoic acid methyl ester
• methyl hexynoate
• METHYL 2-HEXYNOATE, PURISS
• 2-hexyoic acid methyl ester
• Methyl 2-hexynoate, 98+%
• NSC 289570
• ZM8E2XC4ZL
• NSC289570
• EINECS 242-690-8
• 2-Hexynoicacid,methyl ester
• CS-0296866
• MFCD00041642
• METHYL-2-HEXYNOATE
• DTXSID70172349
• Methyl 2-hexynoate, puriss., 98%
• FT-0628456
• A813321
• ?METHYL 2-HEXYNOATE
• Methyl2-hexynoate
• SCHEMBL1088941
• NSC-289570
• AKOS009156474
• J-012221
• Methyl 2-hexynoate, 98%
• EN300-787187
• Methylhex-2-ynoate
• AS-59989
• 2-Hexynoic acid, methyl ester
• NS00026197
• UNII-ZM8E2XC4ZL
• 18937-79-6
• 8007-20-3
• DA-26182
• Cedarleaf oil
• G77586

• MDL： MFCD00041642
• Inchi： 1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-4H2,1-2H3
• InChI Key： DHZPZBFOJDXEHS-UHFFFAOYSA-N
• SMILES： O(C)C(C#CCCC)=O
• BRN： 1750018

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.943 g/mL at 25 °C(lit.)
• Boiling Point: 64-66 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:149 - 149°F
  Degrees Celsius:65 - 65°C
  
• Refractive Index: n20/D 1.441(lit.)
• PSA: 26.30000
• LogP: 0.96290
• Solubility: Uncertain

Methyl 2-hexynoate Security Information

• Hazardous Material transportation number：UN 3272
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Methyl 2-hexynoate

Recent Advances in the Application of Methyl 2-hexynoate (CAS: 18937-79-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-hexynoate (CAS: 18937-79-6) is a synthetic alkyne ester that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block for bioactive molecules and its role in click chemistry. Recent studies have explored its utility in drug discovery, bioconjugation, and material science, highlighting its potential as a key intermediate in the synthesis of novel therapeutics and functional materials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 2-hexynoate as a precursor for the synthesis of potent kinase inhibitors. The researchers utilized its alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of a library of small molecules with enhanced selectivity for specific kinase targets. This approach streamlined the drug discovery process and yielded several promising candidates for further preclinical evaluation.

In the field of bioconjugation, Methyl 2-hexynoate has been employed as a linker for the site-specific modification of proteins and peptides. A recent Nature Communications article (2024) detailed its application in the development of antibody-drug conjugates (ADCs), where the compound's reactivity allowed for precise attachment of cytotoxic payloads to monoclonal antibodies. This methodology improved the stability and therapeutic index of the resulting ADCs, addressing a critical challenge in targeted cancer therapy.

Material science applications of Methyl 2-hexynoate have also expanded, with a 2024 ACS Applied Materials & Interfaces publication reporting its incorporation into polymer networks for controlled drug delivery systems. The researchers leveraged the compound's ester functionality to create pH-responsive hydrogels capable of sustained release of hydrophobic drugs, demonstrating its potential in advanced drug formulation technologies.

From a safety and pharmacokinetics perspective, recent toxicological studies (2023) have provided new insights into the metabolism of Methyl 2-hexynoate-derived compounds. These investigations revealed that esterase-mediated hydrolysis represents the primary metabolic pathway, with the resulting metabolites showing favorable safety profiles in animal models. Such findings support the continued exploration of this chemical scaffold in pharmaceutical development.

Looking forward, the unique properties of Methyl 2-hexynoate position it as a valuable tool in chemical biology and drug discovery. Its dual functionality (alkyne and ester groups) enables diverse chemical transformations, while recent advances in synthetic methodology have improved its accessibility and reduced production costs. As research continues to uncover new applications for this versatile compound, it is expected to play an increasingly important role in the development of next-generation therapeutics and biomaterials.